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Compound of Interest

Compound Name: 2,3'-Biquinoline

Cat. No.: B181939 Get Quote

This technical guide provides an overview of the synthesis, properties, and applications of

biquinoline and quinoline derivatives, which are significant pharmacophores in medicinal

chemistry. These compounds are integral to the development of new therapeutic agents due to

their diverse biological activities.

Physicochemical Properties and Characterization
While specific data for 2,3'-biquinoline is not readily available, the properties of the closely

related 2,2'-biquinoline provide a useful reference point.

Table 1: Physicochemical Properties of 2,2'-Biquinoline
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Property Value Reference

CAS Number 119-91-5 [1][2][3][4][5][6][7]

Molecular Formula C₁₈H₁₂N₂ [1][2][5]

Molecular Weight 256.30 g/mol [1][4][5][7]

Appearance
White to slightly yellow

crystalline solid
[2][3]

Melting Point 192-195 °C [4][5][7]

Solubility

Sparingly soluble in water;

soluble in organic solvents like

ethanol, chloroform, and

acetone.

[2][5]

pKa 2.19 ± 0.61 (Predicted) [5][6]

Spectroscopic Data:

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are crucial for the structural

elucidation of biquinoline derivatives. For 2,2'-biquinoline, characteristic ¹H NMR signals and a

distinct mass spectrum are available in public databases.[8]

Synthesis of Biquinoline and Quinoline Derivatives
Several synthetic strategies are employed to construct the biquinoline and quinoline

frameworks. These methods are often adaptable for the synthesis of various isomers and

substituted derivatives.

General Synthetic Workflow:

The synthesis of quinoline-based compounds often involves multi-step reactions, starting from

readily available precursors. A generalized workflow for the synthesis of a substituted quinoline

derivative is depicted below.
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General Synthetic Workflow for Quinoline Derivatives

Starting Materials
(e.g., Anilines, Carbonyls)

Key Intermediate Formation
(e.g., Enamine, Schiff Base)

Condensation

Cyclization Reaction
(e.g., Friedländer, Skraup)

Intramolecular Reaction

Quinoline Core

Functional Group Interconversion / Derivatization

Modification

Final Product
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Illustrative Signaling Pathway Modulation by a Quinoline Derivative

Cellular Processes

Quinoline Derivative

Target Protein
(e.g., Kinase, Receptor)

Inhibition/Activation

Downstream Signaling Cascade

Signal Transduction

Cell Cycle Arrest Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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